3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone]

• IUPAC Name: 4-[(4-chlorophenyl)diazenyl]-3-(4-methoxyphenyl)-2H-1,2-oxazol-5-one
• InChI: InChI=1S/C16H12ClN3O3/c1-22-13-8-2-10(3-9-13)14-15(16(21)23-20-14)19-18-12-6-4-11(17)5-7-12/h2-9,20H,1H3
• InChI Key: KOMSKPUWMSJAAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=O)ON2)N=NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O3
• Molecular Weight: 329.74 g/mol

Description

3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone] is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a hydrazone derivative of isoxazolone, which has been shown to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of 3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone] is not yet fully understood. However, it is believed that this compound exerts its biological activities by modulating various signaling pathways within cells. For example, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone] exhibits a range of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone] in lab experiments is its relatively low toxicity. This compound has been shown to have low toxicity in animal models, making it a promising candidate for further development as a therapeutic agent. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone]. One area of interest is in the development of this compound as a potential anti-cancer agent. Further studies are needed to elucidate the exact mechanism of action of this compound and to determine its efficacy in various cancer models. Another area of interest is in the development of this compound as a potential treatment for neurodegenerative diseases. Future studies should focus on determining the optimal dosing and administration protocols for this compound in animal models of these diseases.

Synthesis Methods

The synthesis of 3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone] involves the condensation of 4-chlorobenzaldehyde and 3-(4-methoxyphenyl)-4,5-dihydroisoxazol-5-one in the presence of hydrazine hydrate. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

3-(4-methoxyphenyl)-4,5-isoxazoledione 4-[(4-chlorophenyl)hydrazone] has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit significant anti-cancer activity. This compound has also been studied for its potential use as an anti-inflammatory agent and as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.